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Compound of Interest

Compound Name: Yadanzioside M

Cat. No.: B15590425 Get Quote

Topic: Yadanzioside M In Vivo Animal Model Experimental Design

Audience: Researchers, scientists, and drug development professionals.

Introduction
Yadanzioside M is a natural product that, like other related compounds from the Brucea

javanica plant, is of interest for its potential therapeutic properties. A structurally related

compound, Yadanzioside F, has been identified as a quassinoid with noted toxicity in mice and

potential antituberculosis activity. Given the common biological activities of quassinoids, which

include anti-inflammatory and anti-cancer effects, this document outlines a detailed

experimental design to investigate the potential anti-inflammatory properties of Yadanzioside
M in an established in vivo animal model. The protocol described here utilizes the carrageenan-

induced paw edema model in rats, a standard and widely used preliminary screening method

for acute inflammation.

Experimental Design: Carrageenan-Induced Paw
Edema Model
This study is designed to assess the acute anti-inflammatory effects of Yadanzioside M in a rat

model.

Objective: To determine the dose-dependent effect of Yadanzioside M on acute inflammation

induced by carrageenan in rats.
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Animal Model: Male Wistar rats (180-220g) will be used for this study. This strain is commonly

used for this model.

Experimental Groups: A total of five groups will be established, with 8 animals per group to

ensure statistical significance.

Housing and Acclimatization: Animals will be housed in standard laboratory conditions (22 ±

2°C, 12-hour light/dark cycle) with free access to food and water. They will be acclimatized for

at least one week before the experiment.

Data Presentation: Experimental Groups and Dosing
Group Treatment

Dosage
(mg/kg)

Route of
Administration

Number of
Animals

1
Vehicle Control

(e.g., 0.5% CMC)
- Oral (p.o
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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